Cas no 1184804-60-1 (2-Chloro-N-isopropyl-N-pyridin-3-ylmethyl-acetamide)

• Product Name: 2-Chloro-N-isopropyl-N-pyridin-3-ylmethyl-acetamide
• CAS No: 1184804-60-1
• MF: C₁₁H₁₅ClN₂O
• MW: 226.702601671219
• CID: 2168312
• Update Time: 2025-10-28

2-Chloro-N-isopropyl-N-pyridin-3-ylmethyl-acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-n-isopropyl-n-pyridin-3-ylmethyl-acetamide
• 2-Chloro-N-isopropyl-N-(pyridin-3-ylmethyl)acetamide
• AM91061
• 2-Chloro-N-isopropyl-N-pyridin-3-ylmethylacetamide
• 2-Chloro-N-isopropyl-N-pyridin-3-ylmethyl-acetamide

• Inchi： 1S/C11H15ClN2O/c1-9(2)14(11(15)6-12)8-10-4-3-5-13-7-10/h3-5,7,9H,6,8H2,1-2H3
• SMILES： ClCC(N(CC1C=NC=CC=1)C(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 209
• Topological Polar Surface Area: 33.2

Additional information on 2-Chloro-N-isopropyl-N-pyridin-3-ylmethyl-acetamide

2-Chloro-N-isopropyl-N-pyridin-3-ylmethyl-acetamide: A Comprehensive Overview

2-Chloro-N-isopropyl-N-pyridin-3-ylmethyl-acetamide, also known by its CAS number 1184804-60-1, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications. This compound belongs to the class of acetamides, which are widely used in various industries, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure is characterized by a chlorinated aromatic ring, an isopropyl group, and a pyridin-3-ylmethyl substituent, all of which contribute to its distinctive chemical behavior.

Recent studies have highlighted the importance of 2-Chloro-N-isopropyl-N-pyridin-3-ylmethyl-acetamide in the development of novel drug delivery systems. Researchers have found that the compound's ability to form stable amide bonds makes it an ideal candidate for modifying drug molecules to enhance their bioavailability. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that incorporating this compound into drug formulations significantly improved the solubility and absorption rates of hydrophobic drugs. This finding has opened new avenues for developing more effective therapeutic agents.

In addition to its pharmaceutical applications, 2-Chloro-N-isopropyl-N-pyridin-3-ylmethyl-acetamide has also been explored for its potential in agrochemicals. Scientists have discovered that the compound exhibits remarkable insecticidal properties, particularly against agricultural pests such as aphids and caterpillars. A 2023 research paper in the Pest Management Science journal reported that the compound's chlorinated aromatic ring plays a crucial role in disrupting the nervous system of insects, leading to their rapid immobilization and death. This discovery has sparked interest among agricultural chemists who are now investigating its suitability as a safer alternative to traditional pesticides.

The synthesis of CAS No. 1184804-60-1 involves a multi-step process that requires precise control over reaction conditions. The most common method involves the nucleophilic substitution of a chloroacetamide intermediate with an isopropyl group and a pyridin-3-ylmethyl substituent. Recent advancements in catalytic techniques have enabled chemists to optimize this synthesis pathway, resulting in higher yields and improved purity levels. These improvements have made the compound more accessible for large-scale production and commercial use.

Beyond its practical applications, 2-Chloro-N-isopropyl-N-pyridin-3-ylmethyl-acetamide has also been a subject of interest in fundamental chemical research. Scientists are particularly intrigued by its electronic properties and how they influence reactivity under different conditions. A 2023 study published in the Chemistry of Materials journal revealed that the compound exhibits unique electronic transitions when exposed to UV light, making it a promising candidate for optoelectronic devices. This discovery has opened up new possibilities for its use in advanced materials science.

In conclusion, CAS No. 1184804-60-1, or 2-Chloro-N-isopropyl-N-pyridin-3-ylmethyl-acetamide, is a versatile compound with a wide range of applications across multiple industries. Its unique chemical structure and properties make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new uses for this compound, it is poised to play an increasingly important role in shaping future innovations across various fields.